[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine” is a compound that contains a cyclopropyl group attached to an oxadiazole ring, which is further attached to a cyclohexyl group . Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom .
Synthesis Analysis
The synthesis of oxadiazoles often involves the O-acylation of an amidoxime with an acyl chloride, an anhydride, or an activated carboxylic acid in a suitable solvent, followed by cyclocondensation of the O-acylamidoxime to 1,2,4-oxadiazole .Molecular Structure Analysis
The molecular structure of “[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine” consists of a five-membered oxadiazole ring attached to a cyclopropyl group and a cyclohexyl group . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Physical And Chemical Properties Analysis
“[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine” is a solid compound . The InChI code is 1S/C7H10N2O2/c1-4(10)7-8-6(9-11-7)5-2-3-5/h4-5,10H,2-3H2,1H3 .Scientific Research Applications
High-Energy Materials
Oxadiazoles, particularly the 1,2,5-oxadiazole (also known as furazan), have been utilized in the synthesis of high-energy and explosive materials . The high positive enthalpy of formation and high density of these compounds make them suitable for such applications .
Pharmaceutical Compounds
Oxadiazoles have been used extensively in medicinal chemistry. They can be part of the pharmacophore or serve as a flat, aromatic linker to place required substituents for potential applications .
Anticancer Agents
Some oxadiazole derivatives have shown potential as anticancer agents . The exact mechanisms of action can vary depending on the specific derivative and the type of cancer cells.
Vasodilators
Certain oxadiazole compounds have been found to have vasodilating effects, which can be useful in the treatment of various cardiovascular conditions .
Anticonvulsants
Oxadiazoles have also been studied for their anticonvulsant properties . This makes them potential candidates for the development of new drugs for the treatment of epilepsy.
Antidiabetic Agents
Some oxadiazole derivatives have shown antidiabetic activity . They could potentially be used in the development of new treatments for diabetes.
Safety and Hazards
Future Directions
Oxadiazoles, including “[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine”, have potential for a wide range of applications. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications . Future research could focus on exploring these applications further and developing new synthetic strategies for oxadiazoles .
properties
IUPAC Name |
1-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexan-1-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O/c12-11(6-2-1-3-7-11)10-13-9(14-15-10)8-4-5-8/h8H,1-7,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCZTWSFKJRGXEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(C2=NC(=NO2)C3CC3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)cyclohexyl]amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.